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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No.: B124965 Get Quote

An In-depth Technical Guide to Disperse Blue 1
This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and analysis of Disperse Blue 1 (C.I. 64500), an anthraquinone-based dye. It is intended for

researchers, scientists, and professionals in drug development and related fields who require

detailed technical information.

Chemical Identity and Structure
Disperse Blue 1 is an anthraquinone dye characterized by four amino groups attached to the

anthraquinone core.[1] Its formal IUPAC name is 1,4,5,8-tetraaminoanthracene-9,10-dione.[1]

[2] The principal color component of the commercial dye is 1,4,5,8-tetraaminoanthraquinone.[2]

Commercial preparations often contain the primary dyestuff mixed with structurally related

compounds, water, and lignosulfonate dispersants.[2][3] For example, some products are

marketed with a dye content of approximately 30% to 50%.[2][4][5]

The chemical structure and identity of Disperse Blue 1 are summarized below.

Table 1: Chemical Identifiers for Disperse Blue 1
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Identifier Value Reference

IUPAC Name

1,4,5,8-
tetraaminoanthracene-
9,10-dione

[1][2][6]

CAS Number 2475-45-8 [2][7][8][9][10]

Molecular Formula C₁₄H₁₂N₄O₂ [1][8][9][10]

Molecular Weight 268.27 g/mol [1][8][9]

Colour Index No. 64500 [2][4][9]

EC Number 219-603-7 [4][11]

InChI Key
JSFUMBWFPQSADC-

UHFFFAOYSA-N
[1][10]

Canonical SMILES
C1=CC(=C2C(=C1N)C(=O)C3

=C(C=CC(=C3C2=O)N)N)N
[1]

| Synonyms | C.I. Disperse Blue 1, 1,4,5,8-Tetraaminoanthraquinone, C.I. Solvent Blue 18,

Acetate Blue G |[2][6][8][12] |

Physicochemical and Spectral Properties
Disperse Blue 1 is a blue-black microcrystalline powder.[2][6] As a disperse dye, it is

characterized by low water solubility and is typically applied to synthetic fibers from an aqueous

dispersion.[4][13] It is soluble in acetone, ethanol, and cellosolve, and slightly soluble in

benzene and linseed oil.[2][6][9]

Table 2: Physicochemical Properties of Disperse Blue 1
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Property Value Reference

Physical Description
Blue-black
microcrystalline powder

[2]

Melting Point 332 °C [1][2][4][12]

Water Solubility 30 µg/L at 25°C [2]

Solubility in other solvents

Soluble in acetone, ethanol,

cellosolve; Slightly soluble in

benzene, linseed oil

[2][6][9]

Vapour Pressure
1.37 × 10⁻⁵ mm Hg

(calculated)
[2]

| Octanol/Water Partition Coefficient (log P) | -0.05 |[2] |

The spectral properties of Disperse Blue 1 are crucial for its identification and quantification.

Table 3: Spectral Data for Disperse Blue 1

Spectral Type
Wavelength (λmax) /
Details

Reference

UV-Vis 607 nm, 615 nm [1][4][6]

Infrared (IR)
Spectral data have been

reported
[2]

Nuclear Magnetic Resonance

(NMR)

Spectral data have been

reported
[2]

| Mass Spectrometry | Monoisotopic Mass: 268.09602564 Da |[6][14] |

Synthesis and Experimental Protocols
General Synthesis Pathway
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Disperse Blue 1 can be synthesized through a multi-step process starting from 1,5-

diaminoanthraquinone or a mixture of dinitroanthraquinones.[2][9] The most common methods

involve acylation, nitration, hydrolysis, and reduction.[1][2][15]

A generalized workflow for one of the primary synthesis methods is outlined below.
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Caption: General synthesis workflow for Disperse Blue 1.
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Detailed Protocol Steps:

Acylation: 1,5-Diaminoanthraquinone is treated with oxalic acid under heated conditions.[1]

[15] This step protects the initial amino groups.

Nitration: The resulting acylated product is subjected to nitration using a mixture of

concentrated sulfuric acid and nitric acid.[1][2][15]

Hydrolysis and Reduction: The nitrated intermediate undergoes hydrolysis to remove the

oxalic acid protecting groups, followed by a reduction step (e.g., using sodium dithionite) to

convert the nitro groups to amino groups, yielding the final 1,4,5,8-tetraaminoanthraquinone

structure.[1][2]

An alternative method involves the reduction of a mixture of 1,5- and 1,8-dinitroanthraquinone

to the corresponding diamino compounds, which then undergo acetylation, nitration, reduction,

and hydrolysis.[2][15]

Analytical Determination in Workplace Air
A validated method exists for determining the concentration of Disperse Blue 1 in workplace

air, which is crucial for assessing occupational exposure.[16] The method utilizes high-

performance liquid chromatography (HPLC) with a diode-array detector (DAD).[16]
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Caption: Analytical workflow for Disperse Blue 1 in air samples.
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Detailed Protocol:

Sample Collection: Air containing Disperse Blue 1 is drawn through a cellulose filter.[16]

Sample Preparation: The substance adsorbed on the filter is eluted with methanol to create

the analytical solution.[16]

Instrumentation: The analysis is performed using an HPLC system with a DAD.[16]

Chromatographic Conditions:

Column: Ultra C18 reverse-phase column.[16]

Mobile Phase: Acetonitrile and ammonium acetate solution (45:55 v/v).[16]

Detection Wavelength: Optimized between 585 nm and 615 nm.[16]

Performance: The method has a measurement range of 0.01-0.2 mg/m³ for a 720 L air

sample, with a limit of detection (LOD) of 0.52 ng/mL and a limit of quantification (LOQ) of

1.6 ng/mL.[16]

Other analytical methods include spectrophotometry for determining the dye sorbed on

polyester fibers and polarography for analysis in environmental and biological samples.[2][15]

Industrial and Research Applications
Disperse Blue 1 has a history of use in several industrial applications:

Textile Dyeing: It is primarily used as a disperse dye for synthetic fibers such as nylon,

polyester, cellulose acetate, and triacetate.[1][2][5]

Plastics and Resins: The dye has been used for surface dyeing of thermoplastics and as a

solvent dye in cellulose acetate plastics.[2][5][6]

Hair Colorant: In the United States, it has been used in semi-permanent hair color

formulations at concentrations below 1%.[2][6][17]
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Biological Staining: It serves as a staining agent in hematology and histology for visualizing

cellular structures.[4][5]

Safety and Toxicology
Disperse Blue 1 is classified as possibly carcinogenic to humans (Group 2B) by the

International Agency for Research on Cancer (IARC), based on sufficient evidence of

carcinogenicity in experimental animals.[11]

Hazards: It is known to cause skin irritation, may cause an allergic skin reaction, and can

cause serious eye damage.[11][13]

Carcinogenicity: Studies in rats showed clear evidence of carcinogenicity, with increased

incidences of urinary bladder neoplasms.[11][13] This effect is suggested to be associated

with the formation of bladder calculi in animals, a mechanism not expected to be relevant to

humans.[17]

Dermal Absorption: In vitro studies indicate that Disperse Blue 1 is poorly absorbed through

the skin.[17]

Handling Precautions: Due to its hazardous properties, handling requires a well-ventilated

area, personal protective equipment (including gloves, eye protection, and respiratory

protection), and avoidance of dust formation.[11][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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